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Compound of Interest

Compound Name: S65487 hydrochloride

Cat. No.: B8218010 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling S65487 hydrochloride (also known as VOB560

hydrochloride). The following procedures are designed to ensure the safe handling, use, and

disposal of this potent and selective BCL-2 inhibitor.

Personal Protective Equipment (PPE)
When handling S65487 hydrochloride, especially in its solid, powdered form, adherence to

the following personal protective equipment standards is mandatory to minimize exposure and

ensure personal safety.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] This includes a lab

coat and disposable nitrile gloves.

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection may not be

required.[1] If handling large quantities or if dust

is generated, use a NIOSH-approved respirator.

Hand Protection Wash hands thoroughly after handling.[1][2]

Operational Plan: From Receipt to Use
A systematic approach to handling S65487 hydrochloride from the moment it is received is

critical for safety and maintaining the integrity of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a dry, dark place.[3] For short-term storage (days to

weeks), a temperature of 0-4°C is recommended. For long-term storage (months to years),

store at -20°C.[3]

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[4] It

is advisable to aliquot the solution to avoid repeated freeze-thaw cycles.[4]

2. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

well-ventilated area, preferably within a chemical fume hood.
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Consult the supplier's datasheet for solubility information to select the appropriate solvent.[4]

S65487 hydrochloride is often supplied as a solution in DMSO.[4]

When preparing solutions, wear the recommended PPE to avoid inhalation of dust or direct

contact with the skin and eyes.

3. Handling and Use:

Avoid eating, drinking, or smoking in areas where S65487 hydrochloride is handled or

stored.[1][2]

In case of accidental contact, follow the first aid measures outlined in the Safety Data Sheet.

For skin contact, wash off immediately with soap and plenty of water.[1] For eye contact,

rinse immediately with plenty of water.[1]

If swallowed, call a poison center or doctor.[1][2] If inhaled, move to fresh air.[1]

Disposal Plan
Proper disposal of S65487 hydrochloride and any associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Unused Compound:

Dispose of the unused compound and its container to an approved waste disposal plant.[1]

[2] Do not dispose of it in the regular trash or down the drain.

2. Contaminated Materials:

All disposable materials that have come into contact with S65487 hydrochloride, such as

pipette tips, gloves, and empty vials, should be collected in a designated, clearly labeled

hazardous waste container.

Contaminated clothing should be removed and washed before reuse.[1]

3. Waste Solutions:
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Solutions containing S65487 hydrochloride should be collected in a labeled hazardous

waste container for chemical waste. The container should be appropriate for the solvent

used (e.g., a solvent-safe container for DMSO solutions).

Experimental Workflow: Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of S65487 hydrochloride.
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Mechanism of Action: BCL-2 Inhibition
S65487 hydrochloride is a potent and selective inhibitor of the anti-apoptotic protein B-cell

lymphoma 2 (BCL-2).[5] By binding to BCL-2, it prevents the sequestration of pro-apoptotic

proteins like BIM, BAK, and BAX, thereby allowing these proteins to initiate the mitochondrial

pathway of apoptosis, leading to cancer cell death.[4] This mechanism is particularly relevant in

hematological cancers where BCL-2 is often overexpressed.[6]
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Caption: S65487 hydrochloride inhibits BCL-2, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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